Cas no 1807157-88-5 (3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-4-nitropyridine)

• Product Name: 3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-4-nitropyridine
• CAS No: 1807157-88-5
• MF: C₈H₆F₂N₄O₂
• MW: 228.155647754669
• CID: 4878685
• Update Time: 2025-10-29

3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-4-nitropyridine

• Inchi： 1S/C8H6F2N4O2/c9-8(10)7-5(3-12)6(14(15)16)1-4(2-11)13-7/h1,8H,3,12H2
• InChI Key： GWEWGRDHVKVNBU-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=C(C=C(C#N)N=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 0.2
• Topological Polar Surface Area: 109

Additional information on 3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-4-nitropyridine

3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-4-nitropyridine: A Comprehensive Overview

3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-4-nitropyridine, also known by its CAS number 1807157-88-5, is a highly specialized organic compound with a complex structure and diverse applications in various fields of chemistry and materials science. This compound has garnered significant attention in recent years due to its unique properties and potential for use in advanced chemical systems.

The molecular structure of 3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-4-nitropyridine is characterized by a pyridine ring with multiple substituents, including an aminomethyl group at position 3, a cyano group at position 6, a difluoromethyl group at position 2, and a nitro group at position 4. These substituents contribute to the compound's distinct chemical behavior and reactivity. The presence of electron-withdrawing groups such as the cyano and nitro groups significantly influences the electronic properties of the molecule, making it highly versatile for various chemical reactions.

Recent studies have explored the potential of this compound in drug discovery and development. Its ability to act as a precursor for bioactive molecules has been highlighted in several research papers. For instance, researchers have demonstrated that 3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-4-nitropyridine can be used as an intermediate in the synthesis of novel pharmaceutical agents targeting specific biological pathways. The compound's structural flexibility allows for easy modification, enabling the creation of derivatives with enhanced pharmacological properties.

In addition to its role in pharmaceuticals, this compound has also found applications in materials science. Its ability to form stable coordination complexes with metal ions has made it a valuable component in the development of new materials for catalysis and sensing applications. Recent advancements in nanotechnology have further expanded its utility, with researchers exploring its potential as a building block for nanostructured materials.

The synthesis of 3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-4-nitropyridine involves multi-step chemical reactions that require precise control over reaction conditions to ensure high yields and purity. Traditional methods include nucleophilic substitution and coupling reactions, but recent innovations have introduced more efficient routes using microwave-assisted synthesis and continuous flow chemistry. These advancements have not only improved the production process but also reduced environmental impact by minimizing waste generation.

The physical properties of this compound, such as its melting point, solubility, and stability under various conditions, are critical factors that influence its practical applications. Studies have shown that the compound exhibits good thermal stability up to certain temperatures, making it suitable for high-temperature processes. Its solubility characteristics are also being investigated to optimize its use in different solvent systems.

In conclusion, 3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-4-nitropyridine, with its CAS number 1807157-88-5, stands out as a significant player in contemporary chemical research. Its unique structure, versatile reactivity, and wide range of applications continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to unlock new possibilities in drug development, materials science, and beyond.